Cas no 199672-23-6 (1-(4-Fluorobenzyl)homopiperazine Dihydrochloride)

• Product Name: 1-(4-Fluorobenzyl)homopiperazine Dihydrochloride
• CAS No: 199672-23-6
• MF: C₁₂H₁₉Cl₂FN₂
• MW: 281.197064638138
• MDL: MFCD04973342
• CID: 908764
• PubChem ID: 17750366
• Update Time: 2025-10-17

1-(4-Fluorobenzyl)homopiperazine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorobenzyl)homopiperazinedihydrochloride
• 1-[(4-fluorophenyl)methyl]-1,4-diazepane,dihydrochloride
• 1-(4-fluorobenzyl)-[1,4]diazepane 2 hcl
• 1-(4-Fluorobenzyl)-[1,4]diazepane dihydrochloride
• AGN-PC-01LR4I
• KB-147301
• MolPort-000-155-497
• SureCN209072
• 1-(4-FLUOROBENZYL)-HOMOPIPERAZINE 2 HCL
• 1-(4-Fluorobenzyl)-homopiperazine x 2 HCl
• 1-(4-Fluorobenzyl)-[1,4]diazepane x 2 HCl
• 1-(4-FLUOROBENZYL)-[1,4]DIAZEPANE X 2 HCL, 1-(4-FLUOROBENZYL)-HOMOPIPERAZINE X 2 HCL
• 1-(4-Fluorobenzyl)-[1,4]diazepanedihydrochloride
• 1-(4-FLUOROBENZYL)HOMOPIPERAZINE DIHYDROCHLORIDE
• 1-(4-FLUOROBENZYL)-[1,4]DIAZEPANE X 2 HCL, 1-(4-FLUOROBENZYL)-HOMOPIPERAZINE X 2 HCL >98%
• 1-[(4-fluorophenyl)methyl]-1,4-diazepane dihydrochloride
• A838619
• 1-[(4-Fluorophenyl)methyl]-1,4-diazepane--hydrogen chloride (1/2)
• A814117
• AKOS015996023
• 199672-23-6
• DTXSID90590465
• MFCD04973342
• SCHEMBL209072
• FS-4910
• 1-(4-fluorobenzyl)-1,4-diazepane dihydrochloride
• 1-[(4-fluorophenyl)methyl]-1,4-diazepane;dihydrochloride
• 1-(4-Fluorobenzyl)homopiperazine Dihydrochloride

• MDL： MFCD04973342
• Inchi： 1S/C12H17FN2.2ClH/c13-12-4-2-11(3-5-12)10-15-8-1-6-14-7-9-15;;/h2-5,14H,1,6-10H2;2*1H
• InChI Key： SEUNOCIWAVBYCX-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C=CC(=CC=1)CN1CCNCCC1

Computed Properties

• Exact Mass: 280.09100
• Monoisotopic Mass: 280.090932
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3

Experimental Properties

• Melting Point: 208-209 °C
• Boiling Point: 358.2°C at 760 mmHg
• Flash Point: 170.4°C
• PSA: 15.27000
• LogP: 3.49170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(4-Fluorobenzyl)homopiperazine Dihydrochloride

Comprehensive Overview of 1-(4-Fluorobenzyl)homopiperazine Dihydrochloride (CAS No. 199672-23-6)

1-(4-Fluorobenzyl)homopiperazine Dihydrochloride (CAS No. 199672-23-6) is a fluorinated organic compound widely utilized in pharmaceutical research and chemical synthesis. Its molecular structure, featuring a homopiperazine core and a 4-fluorobenzyl substituent, makes it a valuable intermediate for developing bioactive molecules. Researchers frequently explore its applications in central nervous system (CNS) drug discovery, owing to its potential interactions with neurotransmitter receptors. The dihydrochloride salt form enhances solubility, facilitating its use in in vitro and in vivo studies.

In recent years, the demand for fluorinated compounds like 1-(4-Fluorobenzyl)homopiperazine Dihydrochloride has surged due to their metabolic stability and bioavailability. This aligns with the growing interest in precision medicine and targeted drug delivery systems. The compound's 4-fluorobenzyl group is particularly noteworthy, as fluorination often improves pharmacokinetic properties, a hot topic in medicinal chemistry forums and AI-driven drug design platforms. Scientists also investigate its role in neuroprotective agents, addressing global concerns about neurodegenerative diseases.

The synthesis of CAS No. 199672-23-6 involves multi-step organic reactions, including N-alkylation and salt formation, which are critical for achieving high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structure, ensuring compliance with Good Manufacturing Practices (GMP). These quality control measures resonate with industry trends emphasizing lab safety and regulatory compliance, frequently searched topics in scientific communities.

Beyond pharmaceuticals, 1-(4-Fluorobenzyl)homopiperazine Dihydrochloride finds niche applications in material science, particularly in designing fluorescent probes for biochemical assays. Its fluorophore-like properties enable real-time monitoring of molecular interactions, a technique gaining traction in cancer research and diagnostic imaging. This versatility positions the compound as a cross-disciplinary tool, bridging gaps between chemistry, biology, and nanotechnology.

Environmental and green chemistry considerations are also pivotal when discussing 199672-23-6. Researchers optimize synthetic routes to minimize waste, aligning with the Principles of Green Chemistry—a trending subject in sustainable science. The compound's biodegradability and eco-toxicity profile are under scrutiny, reflecting broader societal shifts toward environmentally friendly research practices.

In summary, 1-(4-Fluorobenzyl)homopiperazine Dihydrochloride exemplifies the intersection of innovation and practical utility in modern chemistry. Its relevance to drug development, diagnostics, and sustainability ensures continued interest across academic and industrial sectors. As AI and machine learning accelerate molecular discovery, compounds like this will remain at the forefront of scientific advancement.